![molecular formula C5H3KN4O3 B106734 Dipotassium;8-oxo-7,9-dihydropurine-2,6-diolate;hydrate CAS No. 19142-74-6](/img/structure/B106734.png)
Dipotassium;8-oxo-7,9-dihydropurine-2,6-diolate;hydrate
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Description
“Dipotassium;8-oxo-7,9-dihydropurine-2,6-diolate;hydrate” is related to 8-oxo-7,8-dihydroguanine (8-oxoG), which is one of the most common oxidative DNA damages . It plays a significant role in various biological processes and is associated with several diseases .
Synthesis Analysis
The synthesis of cDNA in the presence of RNA templates containing inosine (I), 8-oxo-7,8-dihydroinosine (8oxo-I), guanosine (G), or 8-oxo-7,8-dihydroguanosine (8-oxoG) has been probed using three reverse transcriptases (RTs). The impact of these purine derivatives on the synthesis process was also explored .Molecular Structure Analysis
The base pairing abilities of purine nucleobases G, I, A, as well as their corresponding 8-oxo-7,8-dihydropurine (common products of oxidation at the C8-position of purines), and 8-bromopurine derivatives, namely 8-oxoG, 8-oxoI, 8-oxoA, 8-BrG, and 8-BrI have been established .Chemical Reactions Analysis
The transformation mechanism of 8-oxo-7,8-dihydroguanine radical cation (8-oxoG⋅ + ) to protonated 2-amino-5-hydroxy-7,9-dihydropurine-6,8-dione (5-OH-8-oxoG) in a base pair has been theoretically investigated. The energy profiles for three possible pathways of the events were mapped .Physical And Chemical Properties Analysis
The base pairing abilities of purine nucleobases G, I, A, as well as their corresponding 8-oxo-7,8-dihydropurine, and 8-bromopurine analogues within A-form duplexes of RNA have been established. The thermal stabilities were obtained from thermal denaturation transition ™ measurements, via circular dichroism (CD) .Mechanism of Action
8-oxo-7,8-dihydro-2′-deoxyguanosine (OG), one of the most common oxidative DNA damages, causes genome instability and is associated with cancer, neurological diseases, and aging. In addition, OG and its repair intermediates can regulate gene transcription, and thus play a role in sensing cellular oxidative stress .
Safety and Hazards
While specific safety and hazards related to “Dipotassium;8-oxo-7,9-dihydropurine-2,6-diolate;hydrate” are not available, it’s important to note that 8-oxo-7,8-dihydro-2′-deoxyguanosine (OG), a related compound, is associated with genome instability and diseases such as cancer and neurological disorders .
properties
CAS RN |
19142-74-6 |
---|---|
Molecular Formula |
C5H3KN4O3 |
Molecular Weight |
206.20 g/mol |
IUPAC Name |
potassium;2,6-dioxo-3,7-dihydropurin-8-olate |
InChI |
InChI=1S/C5H4N4O3.K/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h(H4,6,7,8,9,10,11,12);/q;+1/p-1 |
InChI Key |
DCCRVWCOAHRDKP-UHFFFAOYSA-M |
SMILES |
C12=C(NC(=O)N1)N=C(N=C2[O-])[O-].O.[K+].[K+] |
Canonical SMILES |
C12=C(NC(=O)NC1=O)N=C(N2)[O-].[K+] |
Origin of Product |
United States |
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